7-(4-fluorobenzyl)-2-(4-pyridinylacetyl)-2,7-diazaspiro[4.5]decan-6-one

• IUPAC Name: 7-[(4-fluorophenyl)methyl]-2-(2-pyridin-4-ylacetyl)-2,7-diazaspiro[4.5]decan-6-one
• InChI: InChI=1S/C22H24FN3O2/c23-19-4-2-18(3-5-19)15-25-12-1-8-22(21(25)28)9-13-26(16-22)20(27)14-17-6-10-24-11-7-17/h2-7,10-11H,1,8-9,12-16H2
• InChI Key: RGCAMYWFOPVFLQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCN(C2)C(=O)CC3=CC=NC=C3)C(=O)N(C1)CC4=CC=C(C=C4)F
• Molecular Formula: C22H24FN3O2
• Molecular Weight: 381.4 g/mol

Description

7-(4-fluorobenzyl)-2-(4-pyridinylacetyl)-2,7-diazaspiro[4.5]decan-6-one is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields. This spirocyclic compound has a unique structure that makes it an interesting target for synthesis and investigation.

Mechanism of Action

The mechanism of action of 7-(4-fluorobenzyl)-2-(4-pyridinylacetyl)-2,7-diazaspiro[4.5]decan-6-one is not fully understood. However, it has been shown to have activity against certain enzymes and receptors, which makes it a potential candidate for drug development.
Biochemical and Physiological Effects:
Studies have shown that this compound has a range of biochemical and physiological effects. It has been shown to have anti-inflammatory, analgesic, and antitumor properties. It has also been investigated for its potential as a neuroprotective agent.

Advantages and Limitations for Lab Experiments

One advantage of using 7-(4-fluorobenzyl)-2-(4-pyridinylacetyl)-2,7-diazaspiro[4.5]decan-6-one in lab experiments is its unique structure. This makes it an interesting target for synthesis and investigation. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments to investigate its potential applications.

Future Directions

There are several future directions for research on 7-(4-fluorobenzyl)-2-(4-pyridinylacetyl)-2,7-diazaspiro[4.5]decan-6-one. One direction is to investigate its potential as a drug candidate for the treatment of various diseases, such as cancer and neurodegenerative disorders. Another direction is to explore its potential applications in materials science and organic synthesis. Finally, further studies are needed to fully understand its mechanism of action and to design experiments to investigate its potential applications.

Synthesis Methods

The synthesis of 7-(4-fluorobenzyl)-2-(4-pyridinylacetyl)-2,7-diazaspiro[4.5]decan-6-one involves several steps. The starting materials are 4-fluorobenzaldehyde and 4-pyridineacetic acid, which are reacted to form the intermediate 4-(4-pyridinyl)but-3-en-2-one. This intermediate is then reacted with 1,2-diaminocyclohexane to form the final product.

Scientific Research Applications

The unique structure of 7-(4-fluorobenzyl)-2-(4-pyridinylacetyl)-2,7-diazaspiro[4.5]decan-6-one has made it a promising compound for scientific research. It has been investigated for its potential applications in the fields of medicinal chemistry, materials science, and organic synthesis.